Cas no 1781314-67-7 (4-(2-chloro-6-methoxyphenyl)methylpiperidine)

• Product Name: 4-(2-chloro-6-methoxyphenyl)methylpiperidine
• CAS No: 1781314-67-7
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6216673
• PubChem ID: 84800091
• Update Time: 2025-11-07

4-(2-chloro-6-methoxyphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-methoxyphenyl)methylpiperidine
• 4-[(2-chloro-6-methoxyphenyl)methyl]piperidine
• EN300-1976081
• 1781314-67-7

• Inchi： 1S/C13H18ClNO/c1-16-13-4-2-3-12(14)11(13)9-10-5-7-15-8-6-10/h2-4,10,15H,5-9H2,1H3
• InChI Key： HPWIJNRUJLXAFS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC1CCNCC1)OC

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2-chloro-6-methoxyphenyl)methylpiperidine

Comprehensive Overview of 4-(2-chloro-6-methoxyphenyl)methylpiperidine (CAS No. 1781314-67-7): Properties, Applications, and Research Insights

The compound 4-(2-chloro-6-methoxyphenyl)methylpiperidine (CAS No. 1781314-67-7) is a chemically synthesized derivative of piperidine, featuring a unique structural framework that combines a chloro-methoxyphenyl moiety with a methylpiperidine group. This molecular architecture endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its systematic name, 4-[(2-chloro-6-methoxyphenyl)methyl]piperidine, reflects its precise IUPAC nomenclature, while its CAS registry number (1781314-67-7) ensures unambiguous identification in global databases.

In recent years, the demand for specialized piperidine derivatives has surged, driven by their versatility in drug discovery and material science. Researchers frequently search for terms like "synthesis of 4-(2-chloro-6-methoxyphenyl)methylpiperidine" or "CAS 1781314-67-7 applications", highlighting the compound's relevance in modern chemistry. Its chloro and methoxy functional groups are particularly noteworthy, as they often enhance binding affinity in biological targets, a topic widely discussed in medicinal chemistry forums.

The compound's physicochemical profile includes a moderate molecular weight and lipophilicity, which are critical for its potential as a bioactive intermediate. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and stability. These methods align with current industry trends emphasizing quality control and green chemistry, addressing user queries like "how to analyze CAS 1781314-67-7" or "stability of piperidine derivatives".

From an application perspective, 4-(2-chloro-6-methoxyphenyl)methylpiperidine is explored in the development of central nervous system (CNS) agents, owing to its structural similarity to known neuromodulators. This aligns with trending searches on "CNS drug candidates 2023" and "piperidine-based therapeutics". Additionally, its agrochemical potential is under investigation, particularly in crop protection formulations, responding to queries like "novel agrochemical intermediates".

Environmental and regulatory considerations are also pivotal. The compound's eco-toxicity data and biodegradability are frequently searched topics, reflecting the growing emphasis on sustainable chemistry. Researchers often seek "safe handling of chloro-methoxyphenyl compounds" or "regulatory status of CAS 1781314-67-7", underscoring the need for transparent safety profiles.

In summary, 4-(2-chloro-6-methoxyphenyl)methylpiperidine (CAS No. 1781314-67-7) represents a multifaceted compound with significant academic and industrial potential. Its integration into high-value research and alignment with emerging scientific trends ensure its continued relevance in the chemical landscape.